![molecular formula C9H9FN4 B6176808 1-[(4-fluorophenyl)methyl]-1H-1,2,4-triazol-5-amine CAS No. 1339866-01-1](/img/no-structure.png)
1-[(4-fluorophenyl)methyl]-1H-1,2,4-triazol-5-amine
Overview
Description
Triazoles are a class of organic compounds that contain a five-membered aromatic ring of two carbon atoms and three nitrogen atoms . The 1,2,4-triazole, like the one in your compound, is a type of triazole that has nitrogen atoms at positions 1, 2, and 4 of the ring . The presence of a fluorophenylmethyl group suggests that this compound may have unique properties, but without specific studies or data on this exact compound, it’s difficult to predict its characteristics.
Molecular Structure Analysis
The molecular structure of a compound like this would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography . These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.Chemical Reactions Analysis
Triazoles are known to participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, form complexes with metals, and undergo reactions with electrophiles and nucleophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like this would depend on its exact structure. Factors such as the presence of functional groups, the overall shape of the molecule, and the types of intermolecular forces present can all influence properties like solubility, melting point, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on this compound would likely depend on its observed properties and potential applications. For example, if it shows promise as a pharmaceutical compound, future research might focus on optimizing its synthesis, studying its mechanism of action in more detail, or conducting preclinical and clinical trials .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(4-fluorophenyl)methyl]-1H-1,2,4-triazol-5-amine involves the reaction of 4-fluorobenzyl chloride with 1H-1,2,4-triazol-5-amine in the presence of a base to form the desired product.", "Starting Materials": [ "4-fluorobenzyl chloride", "1H-1,2,4-triazol-5-amine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 1H-1,2,4-triazol-5-amine to a solution of base in a suitable solvent (e.g. water or ethanol)", "Add 4-fluorobenzyl chloride dropwise to the reaction mixture while stirring at room temperature", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable organic solvent (e.g. dichloromethane)", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
1339866-01-1 |
Product Name |
1-[(4-fluorophenyl)methyl]-1H-1,2,4-triazol-5-amine |
Molecular Formula |
C9H9FN4 |
Molecular Weight |
192.2 |
Purity |
0 |
Origin of Product |
United States |
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